Dynemicin Q
Catalog No.
S16184762
CAS No.
M.F
C28H19NO9
M. Wt
513.4 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
Dynemicin Q
IUPAC Name
(2R,3S,7S,14S)-2,3,5,20,23,27-hexahydroxy-4-methyl-15-azaheptacyclo[14.12.0.02,7.03,14.08,13.017,26.019,24]octacosa-1(28),4,8,10,12,16,19,21,23,26-decaene-6,18,25-trione
Molecular Formula
C28H19NO9
Molecular Weight
513.4 g/mol
InChI
InChI=1S/C28H19NO9/c1-9-22(33)25(36)20-10-4-2-3-5-11(10)26-27(9,37)28(20,38)12-8-15(32)18-19(21(12)29-26)24(35)17-14(31)7-6-13(30)16(17)23(18)34/h2-8,20,26,29-33,37-38H,1H3/t20-,26+,27+,28+/m1/s1
InChI Key
CUJOMOBZUHNQJD-DLMOMKDTSA-N
SMILES
Array
Dynemicin Q is an anthraquinone.
(2R,3S,7S,14S)-2,3,5,20,23,27-hexahydroxy-4-methyl-15-azaheptacyclo[14.12.0.02,7.03,14.08,13.017,26.019,24]octacosa-1(28),4,8,10,12,16,19,21,23,26-decaene-6,18,25-trione has been reported in Micromonospora chersina with data available.
from Micromonospora chersina; structure given in first source
(2R,3S,7S,14S)-2,3,5,20,23,27-hexahydroxy-4-methyl-15-azaheptacyclo[14.12.0.02,7.03,14.08,13.017,26.019,24]octacosa-1(28),4,8,10,12,16,19,21,23,26-decaene-6,18,25-trione has been reported in Micromonospora chersina with data available.
from Micromonospora chersina; structure given in first source
XLogP3
1.7
Hydrogen Bond Acceptor Count
10
Hydrogen Bond Donor Count
7
Exact Mass
513.10598118 Da
Monoisotopic Mass
513.10598118 Da
Heavy Atom Count
38
Dates
Last modified: 10-13-2025
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